Cas no 16286-86-5 (3-hydroxy-3-methylcyclobutane-1-carboxylic acid)

3-Hydroxy-3-methylcyclobutane-1-carboxylic acid is a cyclobutane derivative featuring both hydroxyl and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its strained four-membered ring structure contributes to unique reactivity, enabling its use in the development of bioactive compounds and fine chemicals. The presence of the hydroxyl group at the 3-position enhances its potential as a chiral building block for asymmetric synthesis. This compound is valued for its stability under controlled conditions and its compatibility with a range of chemical transformations, including esterification and nucleophilic substitution. Its structural features make it particularly useful in medicinal chemistry for probing steric and electronic effects.

3-hydroxy-3-methylcyclobutane-1-carboxylic acid structure

16286-86-5 structure

Product Name:3-hydroxy-3-methylcyclobutane-1-carboxylic acid

CAS No:16286-86-5

MF:C₆H₁₀O₃

MW:130.141802310944

MDL:MFCD13659411

CID:1025436

PubChem ID:55302349

Update Time:2025-11-02

3-hydroxy-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-3-methylcyclobutanecarboxylic acid
- 3-HYDROXY-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
- 3-hydroxy-3-methyl-Cyclobutanecarboxylic acid
- 1384855-41-7
- DTXSID00717722
- trans-3-Hydroxy-3-Methylc...
- AKOS025290027
- 16286-86-5
- (1s,3r)-3-hydroxy-3-methylcyclobutane-1-carboxylic
- 1314970-28-9
- AS-51802
- AKOS006384797
- DB-348258
- A882773
- MFCD13659411
- SB20746
- Cyclobutanecarboxylic acid, 3-hydroxy-3-methyl-, cis-
- SY100002
- MFCD23106033
- SCHEMBL15114592
- cis-3-Hydroxy-3-methylcyclobutane-1-carboxylic acid
- SCHEMBL15114593
- SY042107
- (1R,3S)-3-HYDROXY-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
- PB35306
- MFCD23106032
- SB20745
- EN300-7183657
- AS-34715
- cis-3-Hydroxy-3-methylcyclobutanecarboxylic acid
- DB-091362
- CS-0051341
- Z1205497177
- trans-3-Hydroxy-3-methylcyclobutane-1-carboxylic acid
- EN300-247343
- CS-0045466
- P13567
- (1r,3s)-3-hydroxy-3-methylcyclobutane-1-carboxylic
- Cyclobutanecarboxylic acid, 3-hydroxy-3-methyl-
- 3-Hydroxy-3-methylcyclobutanecarboxylic
- AS-30890
- AMY34067
- PB15169
- trans-3-Hydroxy-3-methylcyclobutanecarboxylic acid
- SY259273
- PB36576
- AKOS006386416
- SCHEMBL17673472
- cis-3-Hydroxy-3-methylcyclobutanecarboxylicacid
- trans-3-Hydroxy-3-methylcyclobutanecarboxylicacid-H11743
- 3-hydroxy-3-methylcyclobutane-1-carboxylic acid
- MDL： MFCD13659411
- Inchi： 1S/C6H10O3/c1-6(9)2-4(3-6)5(7)8/h4,9H,2-3H2,1H3,(H,7,8)
- InChI Key： GJFHHQJYZGSYSR-UHFFFAOYSA-N
- SMILES： OC1(C)CC(C(=O)O)C1

Computed Properties

Exact Mass: 130.063
Monoisotopic Mass: 130.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3
Melting Point: No data available
Boiling Point: 270.4±33.0 °C at 760 mmHg
Flash Point: 131.6±21.9 °C
PSA: 57.53
LogP: 0.23200
Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-hydroxy-3-methylcyclobutane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-hydroxy-3-methylcyclobutane-1-carboxylic acid Pricemore >>

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